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Introduction
Sodium-ion batteries (SIBs) are emerging as a promising alternative to lithium-ion batteries,

primarily due to the natural abundance and low cost of sodium. The electrolyte is a critical

component that dictates the performance, safety, and lifespan of SIBs. Sodium
bis(fluorosulfonyl)imide (NaFSI) has garnered significant attention as an electrolytic salt due

to its high solubility in common organic solvents, excellent thermal stability, and high ionic

conductivity.[1] This document provides detailed application notes and experimental protocols

for the preparation of NaFSI-based electrolytes for use in sodium-ion battery research and

development.

A key advantage of NaFSI is its utility in formulating high-concentration electrolytes (HCEs) and

localized high-concentration electrolytes (LHCEs). These advanced electrolyte systems have

been shown to outperform traditional dilute electrolytes by improving cycling stability and

forming a more stable solid electrolyte interphase (SEI) on the anode.[1][2] The SEI is a crucial

passivation layer that prevents ongoing electrolyte decomposition while allowing for the

transport of sodium ions.[3]

This guide will cover the preparation of standard, high-concentration, and localized high-

concentration NaFSI-based electrolytes, along with key performance data and characterization

techniques.
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Materials and Equipment
Materials:

Sodium bis(fluorosulfonyl)imide (NaFSI), battery grade (≥99.9% purity)[4]

Ethylene Carbonate (EC), battery grade (anhydrous, ≥99%)

Propylene Carbonate (PC), battery grade (anhydrous, ≥99%)

Dimethyl Carbonate (DMC), battery grade (anhydrous, ≥99%)

Diethyl Carbonate (DEC), battery grade (anhydrous, ≥99%)

1,2-Dimethoxyethane (DME), battery grade (anhydrous, ≥99.5%)

1,1,2,2-Tetrafluoroethyl-2,2,3,3-tetrafluoropropyl ether (TTE), battery grade (≥99.5%)

Fluoroethylene carbonate (FEC) additive (optional)

Argon gas (Ar), high purity (≥99.999%)

Glass vials with airtight caps

Magnetic stir bars

Equipment:

Argon-filled glovebox with H₂O and O₂ levels < 0.5 ppm

Vacuum oven

Analytical balance (±0.1 mg resolution)

Magnetic stirrer

Volumetric flasks and pipettes

Syringes and syringe filters (PTFE, 0.2 µm pore size)
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Experimental Protocols
Protocol 1: Preparation of a Standard 1 M NaFSI
Carbonate-Based Electrolyte
This protocol describes the preparation of a commonly used electrolyte, 1 M NaFSI in a 1:1

(v/v) mixture of Ethylene Carbonate (EC) and Diethyl Carbonate (DEC).

Workflow Diagram:
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Pre-mixing Preparation

Electrolyte Mixing (in Glovebox)
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Calculate and weigh
required NaFSI mass

Add solvents to vial
with stir bar

Slowly add NaFSI
to solvent mixture

Stir until fully dissolved
(Room temp, >12h)

Visually inspect for
undissolved particles

Store in airtight vial
in glovebox

Click to download full resolution via product page

Caption: Workflow for preparing a standard 1 M NaFSI electrolyte.
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Step-by-Step Procedure:

Drying the Salt: Place the required amount of NaFSI powder in a glass vial and dry it in a

vacuum oven at 120°C for at least 24 hours to remove any residual moisture. NaFSI is

hygroscopic and must be handled in a dry environment.[1]

Glovebox Preparation: Transfer the dried NaFSI, solvents (EC, DEC), vials, stir bars, and

other necessary equipment into an argon-filled glovebox.

Solvent Preparation: In the glovebox, prepare the solvent mixture. For a 1:1 (v/v) EC:DEC

mixture, carefully measure equal volumes of EC and DEC and add them to a clean, dry

glass vial containing a magnetic stir bar.

Salt Dissolution:

Calculate the mass of NaFSI required to achieve a 1 M concentration in the total volume

of the solvent mixture. The molecular weight of NaFSI is 203.12 g/mol .[4]

Slowly add the pre-weighed, dried NaFSI salt to the solvent mixture while stirring.

Seal the vial tightly and continue stirring at room temperature for at least 12 hours, or until

the salt is completely dissolved. Gentle heating (e.g., to 50°C) can aid dissolution, but

ensure the solution is cooled to room temperature before use.

Finalization and Storage: Once the salt is fully dissolved, visually inspect the electrolyte for

any particulate matter. The solution should be clear and colorless. Store the prepared

electrolyte in a tightly sealed vial inside the glovebox to prevent moisture contamination.

Protocol 2: Preparation of a High-Concentration (HCE)
NaFSI Ether-Based Electrolyte
This protocol outlines the preparation of a 5 M NaFSI in 1,2-dimethoxyethane (DME)

electrolyte, an example of an ultraconcentrated formulation.[2]

Workflow Diagram:
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Pre-mixing Preparation

Electrolyte Mixing (in Glovebox)

Final Steps
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(Vacuum oven, 120°C, 24h)
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to glovebox
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volume of DME
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Caption: Workflow for preparing a high-concentration NaFSI electrolyte.
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Step-by-Step Procedure:

Drying the Salt: As in Protocol 1, thoroughly dry the NaFSI salt in a vacuum oven at 120°C

for 24 hours.

Glovebox Transfer: Move all necessary materials, including the dried salt, DME, and

equipment, into the argon-filled glovebox.

Solvent and Salt Measurement:

Pipette the required volume of anhydrous DME into a glass vial equipped with a magnetic

stir bar.

Calculate the mass of NaFSI needed to achieve a 5 M concentration.

Dissolution:

Gradually add the weighed NaFSI to the DME solvent under vigorous stirring. Due to the

high concentration, the dissolution process may be slow.

Continue stirring for 24 hours. Gentle heating to 50-60°C can significantly accelerate the

dissolution.

Storage: After ensuring complete dissolution and cooling to room temperature, store the

highly viscous electrolyte in a sealed vial within the glovebox.

Protocol 3: Preparation of a Localized High-
Concentration (LHCE) NaFSI Electrolyte
This protocol describes the preparation of an LHCE by adding a non-solvating diluent (TTE) to

a pre-made HCE. An example formulation is 3.8 M NaFSI in DME with TTE added at a specific

molar ratio.[5]

Logical Relationship Diagram:
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High-Concentration Electrolyte (HCE)
(e.g., 3.8M NaFSI in DME)

Localized High-Concentration
Electrolyte (LHCE)

+

Inert Diluent
(e.g., TTE)

+

Properties:
- Na+ solvation shell preserved

- Reduced viscosity
- Improved ionic conductivity
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Caption: Logical relationship in the formulation of an LHCE.

Step-by-Step Procedure:

Prepare the HCE: First, prepare the high-concentration electrolyte (e.g., 3.8 M NaFSI in

DME) following the steps outlined in Protocol 2.

Add the Diluent:

In the glovebox, calculate the required volume of the TTE diluent based on the desired

molar ratio of salt:solvent:diluent.

Slowly add the TTE to the prepared HCE solution while stirring.

Homogenization and Storage:

Continue stirring the mixture for several hours to ensure it is homogeneous.

Store the final LHCE in a tightly sealed vial inside the glovebox. The resulting electrolyte

should have a lower viscosity than the parent HCE.

Quantitative Data Presentation
The performance of NaFSI-based electrolytes is highly dependent on the choice of solvent, salt

concentration, and the presence of additives. The following tables summarize key quantitative

data from various studies.

Table 1: Ionic Conductivity of Various NaFSI-Based Electrolytes
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Electrolyte
Composition

Salt
Concentration
(mol/L or m)

Temperature
(°C)

Ionic
Conductivity
(mS/cm)

Reference

NaFSI in

PC:EMC (15:85)
1.4 40

Not specified,

used as baseline
[3]

NaFSI in MA 3 25 14.1 [6]

NaFSI in DMC 1 25 7.82 [6]

NaFSI in DMC 1 -20 0.61 [6]

NaFSI in MA 1 25 10.72 [6]

NaFSI in MA 1 -20 8.06 [6]

NaFSI in DME 5 Not specified

Not specified,

noted as

ultraconcentrated

[2]

NaFSI in

C₃mpyrFSI

x=0.2 (mol

fraction)
25 ~3.5 [7]

NaFSI in

C₃mpyrFSI

x=0.2 (mol

fraction)
100 ~20 [7]

Note: MA = Methyl Acetate, C₃mpyrFSI = N-methyl-N-propylpyrrolidinium

bis(fluorosulfonyl)imide ionic liquid.

Table 2: Cycling Performance of Sodium-Ion Cells with NaFSI-Based Electrolytes

| Cathode/Anode | Electrolyte Composition | Key Cycling Parameters | Performance Metrics |

Reference | | :--- | :--- | :--- | :--- | | NaNi₁/₃Fe₁/₃Mn₁/₃O₂ / Hard Carbon | NaFSI-NaPF₆ dual salt |

250 cycles @ 25°C | Capacity retention increased from 47.2% to 75.5% (vs. NaPF₆ only) |[8] | |

NaNi₁/₃Fe₁/₃Mn₁/₃O₂ / Hard Carbon | NaFSI-NaPF₆ dual salt | 80 cycles @ 45°C | Capacity

retention increased from 51.0% to 82.3% (vs. NaPF₆ only) |[8] | | Na / Na₄Fe₃(PO₄)₂(P₂O₇) | 5

M NaFSI in DME | 300 cycles | High reversible capacity of 109 mAh g⁻¹ |[2] | | Na / Stainless

Steel | 5 M NaFSI in DME | 120 cycles | Coulombic efficiency of 99.3% for Na plating/stripping |
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[2] | | Hard Carbon / Na | 3 m NaFSI in MA | 30 cycles @ -20°C | Moderate capacity retention |

[6] |

Concluding Remarks
The preparation of high-quality NaFSI-based electrolytes is crucial for advancing sodium-ion

battery research. Careful attention to anhydrous conditions and proper dissolution techniques

is paramount. The protocols provided herein offer a foundation for synthesizing standard, high-

concentration, and localized high-concentration electrolytes. Researchers can adapt these

protocols by incorporating various solvents, additives (such as FEC for improved SEI

formation), or co-salts (like NaPF₆ to mitigate aluminum corrosion) to optimize electrolyte

properties for specific electrode materials and applications.[8][9] The provided data tables

serve as a useful reference for comparing the expected performance of different NaFSI

electrolyte formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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